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Compound of Interest

Compound Name: Sodium Quinoline-8-sulfonate
CAS No.: 70086-60-1
Cat. No.: B1592672
\ v

Sodium Quinoline-8-sulfonate, the sodium salt of quinoline-8-sulfonic acid, is a heterocyclic
organic compound. While it may appear as a simple salt, its strategic importance lies in two
primary domains: its role as a crucial precursor in the synthesis of high-value chemicals and its
intrinsic properties as a metal-chelating agent. Its molecular structure, featuring a quinoline
bicyclic system and a sulfonate group, dictates its chemical reactivity and utility. The sulfonate
group imparts significant water solubility, a feature that distinguishes it from its parent
compound, quinoline, and facilitates its use in aqueous systems.

The primary industrial application of this compound is as a key intermediate in the production of
8-hydroxyquinoline.[1][2] 8-Hydroxyquinoline and its derivatives are powerful chelating agents
and exhibit a broad spectrum of biological activities, making them vital in pharmaceuticals, as
fungicides, and in analytical chemistry.[2][3] Therefore, understanding the synthesis and
properties of Sodium Quinoline-8-sulfonate is fundamental to controlling the quality and yield
of these commercially important downstream products.

Physicochemical Properties

The physical and chemical characteristics of Sodium Quinoline-8-sulfonate determine its
handling, reactivity, and applications. The presence of the sodium sulfonate group makes it a
water-soluble solid, simplifying its use in various reaction and analytical protocols.
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Property Value Source

IUPAC Name sodium quinoline-8-sulfonate PubChem[4]
Molecular Formula CosHeNNaOsS PubChem[4]
Molecular Weight 231.21 g/mol PubChem[4]

) C1=CC2=C(C(=C1)S(=0)(=0)
Canonical SMILES PubChem[4]
[O-)N=CC=C2.[Na+]

CAS Number 70086-60-1 PubChem|[4]
Typically a pale yellow or off-

Physical Description y? y. baley Inferred
white solid.

N High solubility in water due to
Solubility o General Knowledge
the ionic sulfonate group.

Note: Experimental property data for this specific salt is sparse in public literature; some
properties are inferred from its parent acid and general chemical principles.

Synthesis and Industrial Manufacturing

The industrial production of Sodium Quinoline-8-sulfonate is a two-step process that begins
with the sulfonation of quinoline. The subsequent neutralization yields the target sodium salt.
The causality behind the chosen reaction conditions is critical for maximizing the yield of the
desired 8-sulfonate isomer over other potential isomers.

Step 1: Sulfonation of Quinoline

The foundational step is the electrophilic substitution of a sulfonic acid group onto the quinoline
ring. This is typically achieved by reacting quinoline with fuming sulfuric acid (oleum).[3] The
reaction temperature is a critical parameter; it influences the regioselectivity of the sulfonation.
Lower temperatures tend to favor sulfonation at the 5- and 8-positions.
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Caption: Industrial synthesis workflow for Sodium Quinoline-8-sulfonate.
Experimental Protocol: Synthesis of Quinoline-8-sulfonic Acid[3]

o Preparation: In a three-necked flask equipped with a stirrer and thermometer, place 2509 of
65% fuming sulfuric acid.

o Reactant Addition: Slowly add 100g of quinoline to the oleum under constant stirring. The
rate of addition must be controlled to maintain the temperature below 60°C. This exothermic
reaction requires careful thermal management to prevent side reactions. The addition should
take approximately 3 hours.

» Reaction: After the addition is complete, continue stirring for 30 minutes. Then, slowly raise
the temperature to 120°C and maintain it for 3 hours to ensure complete sulfonation.

« |solation: Cool the reaction mixture to room temperature. In a separate vessel, prepare 400g
of an ice-water mixture. Slowly and carefully add the sulfonated liquid to the ice water with
vigorous stirring. This quenching step hydrolyzes excess oleum and precipitates the less
soluble sulfonic acid.

« Purification: Cool the resulting slurry to approximately 5°C to maximize precipitation. Filter
the solid product, wash it with cold water to remove residual sulfuric acid, and dry to obtain
solid quinoline-8-sulfonic acid.

Step 2: Neutralization

The isolated quinoline-8-sulfonic acid is then converted to its sodium salt.
e Dissolution: Suspend the purified quinoline-8-sulfonic acid in water.

« Titration: Slowly add a stoichiometric amount of a sodium base, typically sodium hydroxide
(NaOH) or sodium carbonate (Na=COs), until a neutral pH is achieved.

« |solation: The resulting Sodium Quinoline-8-sulfonate can be used directly as an aqueous
solution or isolated as a solid by evaporating the water.

Core Functionality and Applications
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The utility of Sodium Quinoline-8-sulfonate stems from its chemical structure, enabling its
use as both a synthetic building block and a functional molecule in its own right.

Key Intermediate for 8-Hydroxyquinoline Synthesis

The most significant industrial use of Sodium Quinoline-8-sulfonate is as a direct precursor to
8-hydroxyquinoline via alkali fusion.[1][2] In this high-temperature reaction, the sulfonate group
is displaced by a hydroxyl group.

Reaction: Quinoline-8-sulfonic acid (or its sodium salt) is mixed with sodium hydroxide and
heated to high temperatures (e.g., 250-290°C).[1] This process, while effective, requires
precise control of temperature and reactant ratios to achieve high yields (often reported around
91%) and avoid decomposition.[1]

Metal Chelation and Analytical Chemistry

Like other quinoline derivatives, Sodium Quinoline-8-sulfonate acts as a chelating agent for
various metal ions. The nitrogen atom of the quinoline ring and the oxygen atom of the
sulfonate group can coordinate with a metal ion, forming a stable chelate complex. This
property is the basis for its application in analytical chemistry.

A closely related compound, 8-hydroxyquinoline-5-sulfonic acid (HQS), is extensively studied
for its ability to form highly fluorescent complexes with metal ions like Cadmium (Cd), Zinc (Zn),
and Magnesium (Mg).[5] Upon chelation, the fluorescence of the ligand is often significantly
enhanced, a phenomenon known as chelation-enhanced fluorescence (CHEF).[6] This allows
for the highly sensitive detection of these metal ions. While the 8-sulfonate isomer is less
studied, it is expected to exhibit similar, albeit distinct, complexation and fluorescent behavior.

Fig 2. Chelation of a metal ion (Mn+) by Quinoli@

Click to download full resolution via product page

Caption: Generalized metal chelation by the Quinoline-8-sulfonate ligand.

Exemplary Application: Fluorescence-based Metal lon Detection
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This protocol is based on principles established for the related 5-sulfonate isomer.[5]

» Reagent Preparation: Prepare a stock solution of Sodium Quinoline-8-sulfonate (e.g., 1
mM) in deionized water. Prepare a series of buffer solutions to investigate the optimal pH for
complex formation (typically pH 5-8).

o Sample Preparation: Prepare standard solutions of the target metal ion (e.g., Zn2*) at various
concentrations.

o Complexation: In a cuvette, mix the metal ion solution, the Sodium Quinoline-8-sulfonate
solution, and the appropriate buffer. Allow the mixture to equilibrate.

o Fluorometric Measurement: Use a spectrofluorometer to measure the fluorescence intensity.
Determine the optimal excitation wavelength (e.g., around 360-390 nm) and measure the
emission spectrum (e.g., around 470-500 nm).

e Quantification: A calibration curve is generated by plotting fluorescence intensity against
metal ion concentration. The concentration of an unknown sample can then be determined
from this curve. The high sensitivity can allow for sub-picomole detection limits.[5]

Potential in Drug Development

Derivatives of quinoline are prevalent in pharmaceuticals and bioactive scaffolds.[7] The
broader class of 8-hydroxyquinolines, for which Sodium Quinoline-8-sulfonate is a precursor,
exhibits significant biological activities, including antibacterial, antifungal, and antitumor
properties.[8] This activity is often linked to their ability to chelate essential metal ions,
disrupting metalloenzyme function in pathogens or cancer cells.[8] While Sodium Quinoline-8-
sulfonate itself is not a primary therapeutic, its role as a key building block makes it integral to
the discovery and development of new drugs based on the quinoline scaffold.

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for Sodium Quinoline-8-sulfonate is
not readily available in public databases, data from closely related compounds like 8-
hydroxyquinoline-5-sulfonic acid and its salts provide essential guidance.[9][10]
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e General Handling: Use in a well-ventilated area or under a chemical fume hood.[11] Wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat.[9]

e Hazards: May cause skin and serious eye irritation. May cause respiratory irritation.[10]
Avoid formation and inhalation of dust.

e First Aid:

[e]

Eyes: Immediately flush with plenty of water for at least 15 minutes.[9]

o

Skin: Wash off with soap and plenty of water.[9]

[¢]

Inhalation: Move person into fresh air.[9]

o

Ingestion: Rinse mouth with water. Do not induce vomiting.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Conclusion

Sodium Quinoline-8-sulfonate is a compound of significant industrial and scientific merit. Its
primary value lies in its established role as the principal intermediate for producing 8-
hydroxyquinoline, a cornerstone molecule in multiple fields. Beyond its synthetic utility, its
inherent properties as a water-soluble metal chelator offer applications in analytical chemistry
for sensitive ion detection. As research into quinoline-based pharmaceuticals continues to
expand, the importance of reliable and efficient synthesis routes for precursors like Sodium
Quinoline-8-sulfonate will only grow, solidifying its place as a fundamental chemical for
innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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